Cas no 1698356-11-4 (Ethyl 2-amino-4-methoxy-5-methylbenzoate)

• Product Name: Ethyl 2-amino-4-methoxy-5-methylbenzoate
• CAS No: 1698356-11-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5858081
• Update Time: 2025-06-15

Ethyl 2-amino-4-methoxy-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-methoxy-5-methylbenzoate

• Inchi： 1S/C11H15NO3/c1-4-15-11(13)8-5-7(2)10(14-3)6-9(8)12/h5-6H,4,12H2,1-3H3
• InChI Key： DHCQOODDCXZLKZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(C)=C(OC)C=C1N

Additional information on Ethyl 2-amino-4-methoxy-5-methylbenzoate

Ethyl 2-amino-4-methoxy-5-methylbenzoate (CAS No. 1698356-11-4): A Comprehensive Overview

Ethyl 2-amino-4-methoxy-5-methylbenzoate, identified by its CAS number 1698356-11-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its ethyl ester functionality and a unique aromatic ring substitution pattern, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The molecular structure of Ethyl 2-amino-4-methoxy-5-methylbenzoate consists of a benzoic acid core substituted with an amino group at the 2-position, a methoxy group at the 4-position, and a methyl group at the 5-position. This specific arrangement of functional groups makes it a versatile intermediate in the synthesis of more complex molecules. The presence of both basic (amino) and electron-withdrawing (methoxy) groups enhances its reactivity, making it a valuable building block in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological properties of benzoate derivatives. The< strong>Ethyl 2-amino-4-methoxy-5-methylbenzoate has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit< strong>anti-inflammatory and< strong>antioxidant properties, which are crucial in the development of treatments for chronic diseases such as arthritis and neurodegenerative disorders.

One of the most compelling aspects of Ethyl 2-amino-4-methoxy-5-methylbenzoate is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel compounds with enhanced biological activity. For instance, modifications at the amino and methoxy positions have led to the discovery of derivatives with improved< strong>kinase inhibition capabilities, which are relevant in oncology research.

The< strong>Ethyl 2-amino-4-methoxy-5-methylbenzoate also finds applications in the field of agrochemicals, where it serves as a key intermediate in the synthesis of herbicides and pesticides. Its ability to undergo various chemical transformations makes it a valuable component in developing environmentally friendly solutions for crop protection.

Recent advancements in synthetic methodologies have further expanded the utility of Ethyl 2-amino-4-methoxy-5-methylbenzoate. Techniques such as< strong>transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular architectures, opening new avenues for drug discovery. Additionally, computational studies have been instrumental in predicting the biological activity of this compound, aiding in the rational design of novel therapeutics.

The< strong>Ethyl 2-amino-4-methoxy-5-methylbenzoate is also being explored for its potential role in material science. Its aromatic structure and functional groups make it a suitable candidate for developing organic semiconductors and liquid crystals. These materials are essential components in electronic devices such as OLEDs (organic light-emitting diodes) and displays.

In conclusion, Ethyl 2-amino-4-methoxy-5-methylbenzoate (CAS No. 1698356-11-4) is a multifaceted compound with significant applications across various fields. Its unique structural features and reactivity make it a valuable intermediate in pharmaceutical synthesis, while its potential biological activities continue to be explored. As research progresses, it is likely that this compound will play an increasingly important role in both academic and industrial settings.